Isobutyl isocyanate Isobutyl isocyanate Isobutyl isocyanate appears as a colorless liquid. Less dense than water. Contact may severely irritate skin, eyes and mucous membranes. May be very toxic by ingestion, inhalation and skin absorption. Used to make pesticides and pharmaceuticals.
Brand Name: Vulcanchem
CAS No.: 1873-29-6
VCID: VC20838046
InChI: InChI=1S/C5H9NO/c1-5(2)3-6-4-7/h5H,3H2,1-2H3
SMILES: CC(C)CN=C=O
Molecular Formula: C5H9NO
Molecular Weight: 99.13 g/mol

Isobutyl isocyanate

CAS No.: 1873-29-6

Cat. No.: VC20838046

Molecular Formula: C5H9NO

Molecular Weight: 99.13 g/mol

* For research use only. Not for human or veterinary use.

Isobutyl isocyanate - 1873-29-6

Specification

Description Isobutyl isocyanate appears as a colorless liquid. Less dense than water. Contact may severely irritate skin, eyes and mucous membranes. May be very toxic by ingestion, inhalation and skin absorption. Used to make pesticides and pharmaceuticals.
CAS No. 1873-29-6
Molecular Formula C5H9NO
Molecular Weight 99.13 g/mol
IUPAC Name 1-isocyanato-2-methylpropane
Standard InChI InChI=1S/C5H9NO/c1-5(2)3-6-4-7/h5H,3H2,1-2H3
Standard InChI Key NNZVKALEGZPYKL-UHFFFAOYSA-N
SMILES CC(C)CN=C=O
Canonical SMILES CC(C)CN=C=O
Boiling Point 106.0 °C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator